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Compound Name:

2-Methoxy-4-

(trifluoromethyl)thiazole-5-

carboxylic acid

Cat. No.: B087911 Get Quote

An In-Depth Technical Guide to 2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid
(CAS 1226776-93-7)

Introduction: A Heterocycle of Strategic Importance
2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid is a specialized heterocyclic

building block that has garnered significant interest within the realms of medicinal chemistry

and agrochemical research.[1][2] Its structure is a sophisticated amalgamation of three key

functional groups integrated into a thiazole core: a methoxy group at the 2-position, a

trifluoromethyl group at the 4-position, and a carboxylic acid at the 5-position. This unique

arrangement imparts a combination of desirable physicochemical properties, making it a

valuable intermediate for the synthesis of more complex, high-value molecules.[2]

The thiazole ring itself is a well-established pharmacophore present in a multitude of approved

drugs and biologically active agents, prized for its diverse therapeutic activities including

antimicrobial and anticancer properties.[3][4] The strategic incorporation of a trifluoromethyl (-

CF3) group is a widely used tactic in modern drug design.[5] This group is known to enhance

critical properties such as metabolic stability, bioavailability, and lipophilicity by virtue of the high

strength of the carbon-fluorine bond.[2][5][6] The carboxylic acid moiety serves as a versatile

chemical handle, allowing for straightforward derivatization into esters, amides, or salts to

modulate solubility and biological targeting.[2][7]
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This guide provides a comprehensive technical overview of this compound, intended for

researchers and drug development professionals seeking to leverage its unique characteristics

in their synthetic programs.

Physicochemical and Handling Properties
The compound is typically supplied as a white to yellow crystalline powder with a purity of 97%

or higher.[8][9] Proper handling and storage are crucial for maintaining its integrity.

Property Value Source(s)

CAS Number 1226776-93-7 [1][8][10]

Molecular Formula C₆H₄F₃NO₃S [1][2][8]

Molecular Weight 227.16 g/mol [1][2][10]

IUPAC Name

2-methoxy-4-

(trifluoromethyl)-1,3-thiazole-5-

carboxylic acid

[8]

Appearance
White to yellow powder or

crystal
[8]

Purity ≥97% [2][8]

Storage
Room temperature, in a dry,

sealed environment
[2][8]

InChI Key
DAGFIURSOZGKLT-

UHFFFAOYSA-N
[8][11]

Synthesis and Mechanistic Considerations
While specific proprietary synthesis routes may vary, a common and logical final step for

producing 2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid involves the

saponification (base-catalyzed hydrolysis) of its corresponding ethyl ester precursor. This

method is well-documented for analogous 2-alkyl-4-(trifluoromethyl)thiazole systems and

represents a reliable and high-yielding transformation.[7][12][13]
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The causality behind this choice of reaction is its efficiency and simplicity. The ester serves as a

stable protecting group for the carboxylic acid during earlier, potentially harsh reaction steps

required to construct the trifluoromethylated thiazole ring. The final hydrolysis is a clean

deprotection step that is typically straightforward to perform and purify.

Synthetic Workflow: Ester Hydrolysis

Ethyl 2-methoxy-4-(trifluoromethyl)
thiazole-5-carboxylate (Precursor)

Sodium Hydroxide (NaOH)
Aqueous Solvent (e.g., H₂O/Ethanol)

Saponification Reaction
(Stirring at elevated temp, e.g., 40-60°C)

2. Heat & Stir

1. Add Base

Aqueous Workup:
Acidification (e.g., with HCl) to pH < 2

3. Quench & Protonate

Isolation:
Filtration, Washing

4. Precipitate & Collect

Final Product:
2-Methoxy-4-(trifluoromethyl)

thiazole-5-carboxylic acid

5. Dry
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Caption: General workflow for the synthesis via ester hydrolysis.

Experimental Protocol: Saponification of Ethyl 2-
Methoxy-4-(trifluoromethyl)thiazole-5-carboxylate
This protocol is a representative procedure based on established methods for analogous

compounds.[7][12]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve the starting material, Ethyl 2-methoxy-4-(trifluoromethyl)thiazole-5-

carboxylate, in a suitable solvent mixture such as ethanol and water.

Addition of Base: While stirring, add an aqueous solution of sodium hydroxide (NaOH)

(typically 1.5 to 2.0 molar equivalents). The reaction is often performed at a concentration

that ensures all reactants remain in solution.

Heating and Monitoring: Heat the reaction mixture to a moderate temperature (e.g., 40-60

°C) and stir for several hours until the reaction is complete.[7] Reaction progress can be

monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC) by observing the disappearance of the starting ester.

Workup and Acidification: After cooling the mixture to room temperature, remove the organic

solvent (ethanol) under reduced pressure. Dilute the remaining aqueous solution with water.

Slowly add a concentrated acid, such as hydrochloric acid (HCl), to the stirred solution until

the pH is adjusted to be strongly acidic (pH ≤ 2).[12][13] This protonates the carboxylate salt,

causing the desired carboxylic acid product to precipitate out of the solution.

Isolation and Purification: Collect the resulting solid precipitate by vacuum filtration. Wash the

filter cake thoroughly with cold water to remove any inorganic salts. The product is then dried

in a vacuum oven to yield the final 2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic
acid. Purity can be assessed by HPLC and NMR.

Applications in Research and Development
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The primary utility of this compound is as a sophisticated intermediate in the synthesis of novel

bioactive molecules.[2] Its structural features are deliberately designed to impart advantageous

properties to the final target compounds.

Key Structural Features & Contributions

Resulting Molecular Properties

2-Methoxy-4-(trifluoromethyl)
thiazole-5-carboxylic acid

Trifluoromethyl Group (-CF3)

Thiazole Core

Carboxylic Acid (-COOH)

Enhanced Lipophilicity
Metabolic Stability

Bioavailability
Scaffold for Bioactivity

Versatile Derivatization Handle

Click to download full resolution via product page

Caption: Relationship between structural features and molecular properties.

Agrochemicals: The trifluoromethyl-thiazole motif is a component of modern fungicides and

herbicides.[2] The compound serves as a key building block for creating new crop protection

agents where metabolic stability and potent bioactivity are required.[2][14]

Pharmaceuticals: In drug discovery, this intermediate is used to construct complex molecules

for various therapeutic targets. The thiazole ring is a known pharmacophore, and the -CF3

group can improve a drug candidate's pharmacokinetic profile.[4][5][6] The carboxylic acid

allows for coupling with amines or alcohols to form amides and esters, respectively, which

are common linkages in drug molecules.[7]

Materials Science: Fluorinated organic compounds are also explored for their potential in

creating advanced materials, such as specialized polymers and coatings.[3]

Safety and Handling
While a comprehensive chemical safety assessment has not been conducted, standard

laboratory precautions should be observed when handling this compound.[15]
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,

and a lab coat.

Handling: Avoid inhalation of dust. Use in a well-ventilated area or a fume hood. Wash hands

thoroughly after handling.

Storage: Keep the container tightly sealed in a dry place at room temperature.[2][8]

Conclusion
2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid is more than a simple chemical

reagent; it is a product of rational design, embodying key structural motifs sought after in

modern chemical synthesis. Its trifluoromethyl group offers metabolic robustness, while the

thiazole core provides a proven biological scaffold and the carboxylic acid ensures synthetic

versatility. For scientists in drug discovery and agrochemical development, this compound

represents a valuable and powerful tool for accessing novel and potentially superior active

ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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